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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589659

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is based on currently available public information. Detailed
experimental data on N-Methoxyanhydrovobasinediol is limited in publicly accessible
scientific literature. This document provides a comprehensive overview based on existing
knowledge and contextual information from related compounds.

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid that has been isolated
from plants of the Apocynaceae family, notably Gelsemium elegans.[1][2] This family of plants
is known for producing a wide array of bioactive alkaloids with diverse and potent
pharmacological activities.[3] As a member of the monoterpenoid indole alkaloid class, N-
Methoxyanhydrovobasinediol is of significant interest to the scientific community for its
potential therapeutic applications, particularly in the fields of oncology and immunology.[2]
Preliminary investigations suggest that its mode of action involves the modulation of key
biochemical pathways through interactions with specific cellular receptors and enzymes.[2]
Researchers are exploring its potential as a lead compound for the development of novel
therapeutic agents for treating various diseases, including cancer and inflammatory disorders.

[2]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15589659?utm_src=pdf-interest
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.medchemexpress.com/n-methoxyanhydrovobasinediol.html
https://www.biosynth.com/p/AFA18042/125180-42-9-n-methoxyanhydrovobasinediol
https://www.researchgate.net/figure/Plant-alkaloids-from-the-Apocynaceae-family_tbl3_342496437
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.biosynth.com/p/AFA18042/125180-42-9-n-methoxyanhydrovobasinediol
https://www.biosynth.com/p/AFA18042/125180-42-9-n-methoxyanhydrovobasinediol
https://www.biosynth.com/p/AFA18042/125180-42-9-n-methoxyanhydrovobasinediol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the known physicochemical properties of N-Methoxyanhydrovobasinediol is
presented in the table below. This information is crucial for its handling, formulation, and in the
design of experimental protocols.

Property Value Source
Molecular Formula C21H26N202 [2]
Molecular Weight 338.4 g/mol [2]
CAS Number 125180-42-9 [2]
Class Indole Alkaloid [2]
Natural Source Gelsemium elegans [1]

Biological Activity

While specific quantitative data for N-Methoxyanhydrovobasinediol is not extensively
documented in publicly available literature, its purported anti-inflammatory and anticancer
activities are consistent with the known biological profile of other alkaloids isolated from
Gelsemium elegans and the broader Apocynaceae family.

Anticancer Activity

Several alkaloids from Gelsemium elegans have demonstrated cytotoxic effects against various
cancer cell lines. For instance, other alkaloids from this plant have been evaluated for their
cytotoxic activity against tumor cell lines. This suggests a potential area of investigation for N-
Methoxyanhydrovobasinediol. The general mechanism for related compounds often involves
the induction of apoptosis and inhibition of cell proliferation.

Anti-inflammatory Activity

Indole alkaloids from the Apocynaceae family are known to possess anti-inflammatory
properties.[3][4] The mechanisms often involve the inhibition of pro-inflammatory mediators.
While direct evidence for N-Methoxyanhydrovobasinediol is pending, its structural similarity
to other bioactive alkaloids suggests it may act on similar inflammatory pathways.

Quantitative Data Summary
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Currently, there is no publicly available quantitative data (e.g., ICso, ECso values) detailing the
biological activity of N-Methoxyanhydrovobasinediol. Further research is required to quantify
its potency and efficacy in various experimental models.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of N-
Methoxyanhydrovobasinediol are not yet published. However, based on the investigation of
other indole alkaloids with similar purported activities, the following methodologies would be
appropriate for its characterization.

In Vitro Cytotoxicity Assays

A standard protocol to assess the potential anticancer activity of N-
Methoxyanhydrovobasinediol would involve cytotoxicity assays against a panel of human
cancer cell lines.

e Cell Lines: A diverse panel of cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HelLa -
cervical, HepG2 - liver) and a non-cancerous control cell line (e.g., HEK293) should be used.

e Methodology: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or
SRB (Sulphorhodamine B) assay is commonly used.

o Cells are seeded in 96-well plates and allowed to adhere overnight.

o Cells are then treated with serial dilutions of N-Methoxyanhydrovobasinediol for a
specified period (e.g., 48 or 72 hours).

o After incubation, the respective assay reagent (MTT or SRB) is added, and the
absorbance is measured using a microplate reader.

o The percentage of cell viability is calculated relative to untreated control cells, and the ICso
value (the concentration that inhibits 50% of cell growth) is determined.

In Vitro Anti-inflammatory Assays

To investigate the anti-inflammatory properties, the effect of N-Methoxyanhydrovobasinediol
on inflammatory responses in macrophage cell lines can be assessed.
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e Cell Line: Murine macrophage cell line RAW 264.7 or human THP-1 monocytes differentiated
into macrophages.

o Methodology:

o Cells are pre-treated with various concentrations of N-Methoxyanhydrovobasinediol for
1-2 hours.

o Inflammation is then induced by adding lipopolysaccharide (LPS).

o After a suitable incubation period (e.g., 24 hours), the cell culture supernatant is collected
to measure the levels of pro-inflammatory mediators such as nitric oxide (NO), tumor
necrosis factor-alpha (TNF-a), and interleukin-6 (IL-6) using Griess reagent and ELISA
kits, respectively.

o Cell viability should also be assessed to rule out cytotoxic effects.

Signaling Pathways and Visualizations

The precise signaling pathways modulated by N-Methoxyanhydrovobasinediol have not
been elucidated. Based on the activities of related indole alkaloids, potential targets could
include pathways involved in apoptosis, cell cycle regulation, and inflammation, such as the
NF-kB and MAPK signaling pathways.

As there is currently no specific information on the signaling pathways or experimental
workflows for N-Methoxyanhydrovobasinediol, the creation of detailed Graphviz diagrams as
requested is not feasible. Further research identifying the molecular targets and mechanisms of
action is required before such visualizations can be accurately generated.

Below is a hypothetical workflow for the initial screening of a novel natural compound like N-
Methoxyanhydrovobasinediol.
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General Workflow for Bioactivity Screening of a Novel Compound
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Caption: A generalized workflow for the discovery and initial evaluation of a novel natural
product.

Conclusion and Future Directions

N-Methoxyanhydrovobasinediol represents a promising scaffold for drug discovery,
stemming from a rich history of bioactive indole alkaloids from the Apocynaceae family. The
preliminary indications of its anti-inflammatory and anticancer potential warrant a more in-depth
investigation.

Future research should focus on:

» Comprehensive Bioactivity Screening: Evaluating the compound against a wide range of
cancer cell lines and in various models of inflammation.

e Quantitative Analysis: Determining key parameters such as ICso and ECso values to establish
its potency.

e Mechanism of Action Studies: Identifying the specific molecular targets and signaling
pathways through which N-Methoxyanhydrovobasinediol exerts its biological effects.

« In Vivo Efficacy: Assessing its therapeutic potential in animal models of cancer and
inflammatory diseases.

The elucidation of these aspects will be critical in determining the true therapeutic potential of
N-Methoxyanhydrovobasinediol and its prospects for further development as a clinical
candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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